Cas no 2639403-70-4 (tert-butyl N-(1s,3s)-3-(methylsulfamoyl)cyclobutylcarbamate)

• Product Name: tert-butyl N-(1s,3s)-3-(methylsulfamoyl)cyclobutylcarbamate
• CAS No: 2639403-70-4
• MF: C₁₀H₂₀N₂O₄S
• MW: 264.341801643372
• MDL: MFCD33549638
• CID: 5562390
• PubChem ID: 155858831
• Update Time: 2025-05-22

tert-butyl N-(1s,3s)-3-(methylsulfamoyl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((1s,3s)-3-(N-methylsulfamoyl)cyclobutyl)carbamate
• tert-butyl N-(1s,3s)-3-(methylsulfamoyl)cyclobutylcarbamate

• MDL： MFCD33549638
• Inchi： 1S/C10H20N2O4S/c1-10(2,3)16-9(13)12-7-5-8(6-7)17(14,15)11-4/h7-8,11H,5-6H2,1-4H3,(H,12,13)/t7-,8+
• InChI Key： OVBLPBADAHDAEL-OCAPTIKFSA-N
• SMILES： S([C@@H]1C[C@H](NC(=O)OC(C)(C)C)C1)(=O)(=O)NC

Additional information on tert-butyl N-(1s,3s)-3-(methylsulfamoyl)cyclobutylcarbamate

Comprehensive Overview of tert-butyl N-(1s,3s)-3-(methylsulfamoyl)cyclobutylcarbamate (CAS No. 2639403-70-4)

The compound tert-butyl N-(1s,3s)-3-(methylsulfamoyl)cyclobutylcarbamate (CAS No. 2639403-70-4) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclobutyl ring and methylsulfamoyl group, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its role in modulating biological pathways, particularly in the development of targeted therapies.

In recent years, the demand for sulfonamide-based compounds like tert-butyl N-(1s,3s)-3-(methylsulfamoyl)cyclobutylcarbamate has surged, driven by their applications in enzyme inhibition and receptor binding. The carbamate moiety in this molecule enhances its stability, making it suitable for prolonged biological studies. This aligns with current trends in precision medicine, where researchers seek compounds with high specificity and minimal off-target effects.

The synthesis of tert-butyl N-(1s,3s)-3-(methylsulfamoyl)cyclobutylcarbamate involves multi-step organic reactions, including cyclobutane functionalization and sulfamoylation. Its CAS No. 2639403-70-4 serves as a unique identifier in chemical databases, facilitating global collaboration. With the rise of AI-driven drug discovery, this compound has garnered attention for its potential in virtual screening and molecular docking studies.

From a regulatory perspective, tert-butyl N-(1s,3s)-3-(methylsulfamoyl)cyclobutylcarbamate is not classified as hazardous, making it accessible for academic and industrial research. Its applications extend to proteomics and metabolomics, where it aids in understanding protein-ligand interactions. As the scientific community explores sustainable chemistry, this compound’s synthetic pathways are being optimized for greener alternatives.

In conclusion, tert-butyl N-(1s,3s)-3-(methylsulfamoyl)cyclobutylcarbamate (CAS No. 2639403-70-4) represents a promising candidate for advancing drug development and biochemical research. Its structural features and versatility align with modern scientific priorities, ensuring its relevance in future innovations.